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Compound of Interest

Compound Name: S 1432

Cat. No.: B1680367

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to investigate the function of the SRY-Box Transcription Factor 30
(SOX30). The included assays are designed to elucidate its role as a transcription factor, its
impact on key signaling pathways, and its protein-protein interactions.

Introduction to SOX30

SRY-Box Transcription Factor 30 (SOX30) is a member of the SOX family of transcription
factors, characterized by a highly conserved High Mobility Group (HMG) DNA-binding domain.
[1][2] Emerging research has highlighted the multifaceted roles of SOX30 in various biological
processes, including spermatogenesis and cancer.[1][3][4] In many cancers, SOX30 acts as a
tumor suppressor, often silenced by epigenetic mechanisms such as DNA methylation. Its
functional activities include the transcriptional regulation of key signaling pathways, notably the
p53 and Wnt/B-catenin pathways, thereby influencing cell proliferation, apoptosis, and
metastasis.

These protocols provide a framework for characterizing the molecular functions of SOX30
using established cell-based assays.

Data Presentation: The Impact of SOX30 on Target
Gene Expression
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The following tables summarize the quantitative effects of SOX30 expression on its direct and
indirect target genes, as determined by various cellular assays.

Table 1: SOX30-Mediated Regulation of the p53 Signaling Pathway

Fold
SOX30 .
. . . Change in
Target Gene Cell Line Manipulatio Assay Reference
mRNA
n
Expression
Overexpressi  ~2.5-fold
p53 A549 , RT-gPCR
on increase
Overexpressi  ~3.0-fold
p53 H460 _ RT-qPCR
on increase
Overexpressi  ~3.5-fold
BAX A549 ) RT-gPCR
on increase
Overexpressi  ~4.0-fold
PMAIP1 A549 ) RT-gPCR
on increase
Overexpressi  ~3.0-fold
p21 A549 _ RT-qPCR
on increase

Table 2: SOX30-Mediated Regulation of the Wnt/p-catenin Signaling Pathway
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Fold
SOX30 .
. ) . Change in
Target Gene Cell Line Manipulatio Assay Reference
mMRNA
n
Expression
B-catenin Overexpressi  ~0.4-fold
A549 RT-gPCR
(CTNNB1) on decrease
Overexpressi  ~0.3-fold
MYC A549 RT-gPCR
on decrease
Overexpressi  ~0.5-fold
CCND1 A549 RT-gPCR
on decrease
Overexpressi  ~0.4-fold
MMP2 A549 RT-gPCR
on decrease
Overexpressi  ~0.2-fold
MMP7 A549 RT-gPCR
on decrease
Overexpressi  ~0.3-fold
MMP9 A549 RT-gPCR
on decrease

Signaling and Experimental Workflow Visualizations

To clarify the molecular interactions and experimental procedures, the following diagrams are
provided.
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1. Prepare Constructs:
- pGL3-Target Promoter-Luc
- pRL-TK (Control)
- SOX30 Expression Vector

2. Co-transfect Cells

3. Incubate (24-48h)

4. Cell Lysis

5. Dual-Luciferase Assay

6. Data Analysis:
Normalize Firefly to Renilla
Luminescence

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1680367?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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